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Compound of Interest

Compound Name: 4-Chloro-5-iodoquinoline

CAS No.: 143946-46-7

Cat. No.: B599432

Get Quote

An In-depth Technical Guide to 4-Chloro-5-iodoquinoline: Properties, Structure, and Synthetic

Utility

Introduction
4-Chloro-5-iodoquinoline is a halogenated heterocyclic compound built upon the quinoline

scaffold. As a bifunctional building block, it possesses two distinct halogen atoms—chlorine at

the 4-position and iodine at the 5-position—which impart differential reactivity and make it a

valuable intermediate in synthetic organic chemistry. The quinoline core itself is a privileged

structure in medicinal chemistry, found in numerous pharmacologically active agents.[1][2] This

guide provides a comprehensive overview of the chemical properties, structural features, and

potential applications of 4-Chloro-5-iodoquinoline, with a focus on its utility for researchers in

drug discovery and chemical synthesis.

Chemical Identity and Physicochemical Properties
The fundamental properties of 4-Chloro-5-iodoquinoline are summarized below. These

characteristics are essential for its handling, characterization, and application in experimental

settings.
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Identifier Value Source

CAS Number 143946-46-7 [3]

Molecular Formula C₉H₅ClIN [3]

Molecular Weight 289.50 g/mol [3]

IUPAC Name 4-chloro-5-iodoquinoline N/A

SMILES
IC1=C2C(Cl)=CC=NC2=CC=C

1
[3]

Physicochemical Data

Property Value Notes

Appearance Light yellow solid
Based on typical appearance

of similar compounds.[4]

Solubility Insoluble in water
Expected due to the aromatic

and halogenated nature.[4]

Storage
Store in a cool, dry, well-

ventilated place

General recommendation for

halogenated organic

compounds.[5]

Note: Specific experimental data such as melting and boiling points for this exact isomer are

not widely published. Data for related isomers, such as 7-chloro-4-iodoquinoline, show a

melting point in the range of 125-129 °C, which may serve as a rough estimate.[6]

Molecular Structure and Reactivity Insights
The structure of 4-Chloro-5-iodoquinoline is key to its chemical behavior, offering distinct

sites for synthetic modification.

Caption: Molecular structure of 4-Chloro-5-iodoquinoline.
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Differential Halogen Reactivity: The carbon-iodine (C-I) bond is significantly weaker and

more polarizable than the carbon-chlorine (C-Cl) bond. This difference is the cornerstone of

its utility. The iodine at the C5 position is the primary site for oxidative addition in palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck couplings). This allows

for the selective introduction of new carbon-carbon or carbon-heteroatom bonds at this

position while leaving the C4-chloro group intact for subsequent transformations.

Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the C4 position is activated

towards nucleophilic aromatic substitution. The electron-withdrawing nitrogen atom in the

quinoline ring helps to stabilize the Meisenheimer complex intermediate, facilitating the

displacement of the chloride by various nucleophiles such as amines, alcohols, or thiols.[7]

This reaction is a common strategy for synthesizing 4-aminoquinoline derivatives, a class of

compounds with significant biological activity.[7]

Quinoline Scaffold: The quinoline ring system is electron-deficient, which influences the

reactivity of the attached halogens. It serves as a rigid scaffold that orients its substituents in

a defined three-dimensional space, a critical feature for molecular recognition in biological

systems.

Synthesis and Experimental Protocols
The synthesis of substituted chloroquinolines often involves multi-step sequences. A common

and robust method is the Gould-Jacobs reaction, which constructs the quinoline core, followed

by a chlorination step.[1]

Substituted Aniline

Cyclization (Gould-Jacobs)

Diethyl (ethoxymethylene)malonate

4-Hydroxyquinoline IntermediateHeat Chlorination (e.g., POCl₃) 4-Chloroquinoline ProductConverts -OH to -Cl Iodinatione.g., NIS, TFA 4-Chloro-5-iodoquinoline

Click to download full resolution via product page

Caption: General synthetic workflow for halo-substituted quinolines.
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General Protocol for Chlorination of a 4-
Hydroxyquinoline:
This is a representative protocol based on common literature procedures for converting 4-

hydroxyquinolines to 4-chloroquinolines.[1] It must be adapted and optimized for a specific

substrate.

Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

the 4-hydroxyquinoline derivative (1.0 eq).

Reagent Addition: Carefully add phosphorus oxychloride (POCl₃) (5-10 eq) to the flask. The

reaction is often run neat or with a high-boiling solvent.

Reaction: Heat the mixture to reflux (typically 100-110 °C) and maintain for 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Workup: Cool the reaction mixture to room temperature and then slowly pour it onto crushed

ice with vigorous stirring. This will quench the excess POCl₃.

Neutralization: Carefully neutralize the acidic solution with a base (e.g., aqueous ammonia or

sodium carbonate solution) to a pH of ~8. This will precipitate the crude product.

Extraction: Extract the product into an organic solvent such as dichloromethane or ethyl

acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel or recrystallization.

Applications in Drug Discovery and Chemical
Synthesis
The true value of 4-Chloro-5-iodoquinoline lies in its role as a versatile intermediate for

creating more complex molecules with potential therapeutic applications.

Anticancer Research: The quinoline scaffold is integral to many anticancer agents.[8] By

using the differential reactivity of the two halogen atoms, researchers can sequentially
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introduce different functionalities. For example, a pharmacophore targeting a specific

enzyme could be installed at the C5 position via a Suzuki coupling, followed by the addition

of a side chain at the C4 position designed to enhance solubility or cell permeability.

Substituted quinolines have been investigated as inhibitors of key signaling proteins like

Epidermal Growth Factor Receptor (EGFR).[9]

Antimalarial Drug Development: 4-Aminoquinolines are a historic and vital class of

antimalarial drugs.[1] 4-Chloroquinoline derivatives serve as the direct precursors to these

compounds.[7] The substituent at the C5 position can be used to modulate the compound's

lipophilicity, metabolic stability, and activity against drug-resistant strains of malaria.

Heterocyclic Building Block: Beyond specific therapeutic areas, 4-Chloro-5-iodoquinoline is

a valuable building block for creating libraries of diverse compounds for high-throughput

screening.[3] Its predictable, stepwise reactivity allows for the systematic exploration of

chemical space around the quinoline core.

Safety and Handling
As with any halogenated aromatic compound, proper safety precautions must be observed

when handling 4-Chloro-5-iodoquinoline.

Hazards: This class of compounds is generally irritating to the eyes, skin, and respiratory

system.[4][10] It may be harmful if swallowed or absorbed through the skin.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[5] Work should be

conducted in a well-ventilated fume hood.[4]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[4]

Skin: Remove contaminated clothing and wash the affected area immediately with soap

and plenty of water. Seek medical attention if irritation develops.[4]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations at an approved waste disposal plant.[4]

Conclusion
4-Chloro-5-iodoquinoline is a strategically important synthetic intermediate whose value is

derived from the differential reactivity of its two halogen substituents. The ability to perform

selective chemistry at the C5-iodo position followed by nucleophilic substitution at the C4-

chloro position provides a powerful and flexible route to highly functionalized quinoline

derivatives. For researchers in medicinal chemistry and materials science, this compound

serves as a versatile scaffold for the development of novel molecules with tailored properties

and biological activities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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